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Compound of Interest

Compound Name: Bromocyclohexane

Cat. No.: B057405

Essential Safety and Disposal Information for Researchers

The proper disposal of bromocyclohexane is critical for maintaining laboratory safety and
ensuring environmental compliance. As a halogenated organic compound,

bromocyclohexane is classified as hazardous waste and requires specific handling and
disposal procedures. This guide provides detailed, step-by-step instructions for its safe disposal
in a research and development setting.

Immediate Safety and Hazard Profile

Bromocyclohexane is a combustible liquid that is toxic to aquatic life with long-lasting effects.
[1][2] It is crucial to handle this chemical in a well-ventilated area, away from heat, sparks, open
flames, and hot surfaces.[1][3] Personal Protective Equipment (PPE), including chemical-
resistant gloves and safety goggles, should be worn at all times during handling.[2]

Step-by-Step Disposal Protocol

The disposal of bromocyclohexane must adhere to institutional policies and local, state, and
federal regulations, such as the Resource Conservation and Recovery Act (RCRA).

Step 1: Waste Segregation and Container Selection

» Designate as Halogenated Organic Waste: Bromocyclohexane must be segregated as a
halogenated organic waste.[4] It should never be mixed with non-halogenated solvents,
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agueous waste, acids, bases, or other incompatible chemical classes.[1][4][5][6]

o Select an Appropriate Container: Use a clean, chemically compatible container with a
secure, leak-proof screw cap.[7][8] Plastic containers are often preferred.[9] The container
should be in good condition, free of leaks or cracks.[10] Do not fill the container beyond 80%
capacity to allow for expansion.[8]

Step 2: Labeling and Documentation

Affix a Hazardous Waste Tag: As soon as the first drop of waste is added, the container must
be labeled with a "Hazardous Waste" tag.[6][11]

Complete Information: The tag must be filled out completely and accurately, including the full
chemical name ("Bromocyclohexane"), the quantity, and any other components in the
waste stream with their approximate percentages.[4][11]

Step 3: Storage

Designated Satellite Accumulation Area (SAA): The waste container must be stored in a
designated SAA at or near the point of generation.[9][10]

Secondary Containment: The container should be kept in a secondary containment system,
such as a chemical-resistant tub, to prevent spills.[8]

Storage Conditions: Store the container in a cool, dry, and well-ventilated area.[3][7][12]
Keep the container tightly closed when not in use.[7][10][11][12]

Step 4: Arranging for Disposal

o Contact Environmental Health and Safety (EHS): Once the container is full or has reached
the accumulation time limit set by your institution (often up to 9 or 12 months), contact your
institution's EHS department to request a waste pickup.[8][9][10] Do not dispose of
bromocyclohexane down the drain or by evaporation.[5][6]

e Licensed Disposal Company: The EHS department will arrange for the disposal of the waste
through a licensed professional waste disposal service.[2][7] The most common disposal
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method is incineration in a chemical incinerator equipped with an afterburner and scrubber.

[2131[7]

Data Summary

Parameter Specification Source
Waste Classification Halogenated Organic Waste [4]
UN Number UN 3082 (for transport) [1]
9 (Miscellaneous dangerous
Hazard Class _ [1]
substances and articles)
] ] Chemically compatible,
Container Material ) [819]
preferably plastic
) - Good condition, no leaks or
Container Condition [7][10]
cracks, secure screw cap
Container Fill Level Do not exceed 80% capacity [8]

Storage Location

Designated Satellite

Accumulation Area (SAA) with [8][9]

secondary containment

Experimental Protocols

While this document focuses on disposal, any experiment generating bromocyclohexane

waste should be preceded by a thorough hazard assessment. In the event of a spill, contain

the spillage and collect it with an inert absorbent material such as sand, silica gel, or
vermiculite.[1][13] Place the absorbed material into a suitable, closed container for disposal.[3]

[7] For small spills, ensure adequate ventilation and wear appropriate PPE during cleanup.[5]

All materials used for spill cleanup must be disposed of as hazardous waste.[10]

Bromocyclohexane Disposal Workflow
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Step 1 & 2: Preparation

Identify Bromocyclohexane Waste

'

Select Appropriate Container
(Chemically compatible, leak-proof)

'

Affix 'Hazardous Waste' Label

'

Add Waste to Container
(Do not exceed 80% capacity)

Step 3: [Storage
\ 4

Store in Designated SAA

'

Use Secondary Containment

'

Keep Container Closed

Step 4: Disposal
Y

Container is Full or
Time Limit Reached

'

Request Pickup from EHS
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Caption: A workflow diagram illustrating the key steps for the proper disposal of
bromocyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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